Cas no 17969-48-1 (2-4-(4-Chlorophenyl)-1,3-thiazol-2-ylacetonitrile)

• Product Name: 2-4-(4-Chlorophenyl)-1,3-thiazol-2-ylacetonitrile
• CAS No: 17969-48-1
• MF: C₁₁H₇ClN₂S
• MW: 234.704679727554
• MDL: MFCD00052875
• CID: 134255
• PubChem ID: 727938
• Update Time: 2025-11-02

2-4-(4-Chlorophenyl)-1,3-thiazol-2-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleacetonitrile,4-(4-chlorophenyl)-
• 2-[4-(4-CHLOROPHENYL)-1,3-THIAZOL-2-YL]ACETONITRILE
• 2-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-acetonitrile
• 2-[4-(4-FLUOROPHENYL)-1,3-THIAZOL-2-YL]ACETONITRILE
• [4-(4'-chloro)phenylthiazol-2-yl]acetonitrile
• [4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetonitrile
• 2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]ethanenitrile
• 2-thiazoleacetonitrile,4-(4-chlorophenyl)
• 4-(p-chlorophenyl)-2-cyanomethyl-1,3-thiazole
• 4-chlorophenyl-2-thiazoleacetonitrile
• 4-(4-CHLOROPHENYL)THIAZOLE-2-ACETONITRILE
• 4-(4-Chlorophenyl)-1,3-thiazole-2-acetonitrile
• 2-(4-(4-FLUOROPHENYL)THIAZOL-2-YL)ACETONITRILE
• 2-(4-(4-CHLOROPHENYL)THIAZOL-2-YL)ACETONITRILE
• [4-(4-FLUOROPHENYL)-1,3-THIAZOL-2-YL]ACETONITRILE
• [4-(4-Chloro-phenyl)-thiazol-2-yl]-acetonitrile
• J-505853
• 2-thiazoleacetonitrile, 4-(4-chlorophenyl)-
• 17969-48-1
• FT-0610872
• 35-DIACETYL-246-TRIMETHYL-14-DIHYDR&
• SR-01000395183-1
• AKOS000122240
• SCHEMBL2226546
• CS-0307500
• Maybridge1_002921
• Z48849060
• SR-01000395183
• BB 0242708
• CDS1_000633
• MFCD00052875
• 11T-0253
• DivK1c_001673
• EN300-01372
• CECOBIWITUICNO-UHFFFAOYSA-N
• DTXSID40352494
• AT38962
• HMS549M17
• STK830364
• 2-4-(4-Chlorophenyl)-1,3-thiazol-2-ylacetonitrile

• MDL： MFCD00052875
• Inchi： 1S/C11H7ClN2S/c12-9-3-1-8(2-4-9)10-7-15-11(14-10)5-6-13/h1-4,7H,5H2
• InChI Key： CECOBIWITUICNO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(CC#N)=N1

Computed Properties

• Exact Mass: 234.00200
• Monoisotopic Mass: 234.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.336
• Melting Point: 124-126°C
• Boiling Point: 404.2°Cat760mmHg
• Flash Point: 198.3°C
• Refractive Index: 1.62
• PSA: 64.92000
• LogP: 3.52958

2-4-(4-Chlorophenyl)-1,3-thiazol-2-ylacetonitrile Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S36/37
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-4-(4-Chlorophenyl)-1,3-thiazol-2-ylacetonitrile

Comprehensive Overview of 2-4-(4-Chlorophenyl)-1,3-thiazol-2-ylacetonitrile (CAS No. 17969-48-1)

2-4-(4-Chlorophenyl)-1,3-thiazol-2-ylacetonitrile (CAS No. 17969-48-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its chemical name or CAS number, belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. Researchers and industry professionals frequently search for terms like "thiazole derivatives", "chlorophenyl compounds", and "acetonitrile applications" to explore its potential uses.

The molecular structure of 2-4-(4-Chlorophenyl)-1,3-thiazol-2-ylacetonitrile features a thiazole ring linked to a 4-chlorophenyl group and an acetonitrile moiety. This combination makes it a valuable intermediate in the synthesis of more complex molecules. Recent trends in drug discovery and green chemistry have highlighted the importance of such intermediates, as they often serve as building blocks for bioactive compounds. Searches for "sustainable synthesis methods" and "pharmaceutical intermediates" reflect the growing demand for efficient and environmentally friendly production techniques.

In the context of medicinal chemistry, 2-4-(4-Chlorophenyl)-1,3-thiazol-2-ylacetonitrile has been studied for its potential role in developing antimicrobial agents and anti-inflammatory drugs. The chlorophenyl group is particularly noteworthy, as it often enhances the lipophilicity and binding affinity of molecules to biological targets. This aligns with current user queries such as "how to improve drug bioavailability" and "role of halogens in drug design", which are hot topics in pharmaceutical R&D.

Beyond pharmaceuticals, this compound has applications in agrochemical research, where its derivatives are explored for pest control and crop protection. The thiazole ring is a common motif in herbicides and fungicides, making 2-4-(4-Chlorophenyl)-1,3-thiazol-2-ylacetonitrile a candidate for further investigation. Searches like "thiazole-based agrochemicals" and "chlorophenyl derivatives in agriculture" underscore its relevance in this field.

From a synthetic chemistry perspective, the compound's acetonitrile group offers versatility in further functionalization, enabling the creation of diverse derivatives. This is particularly appealing to researchers looking for "click chemistry applications" or "multicomponent reactions". The compound's stability and reactivity also make it a subject of interest in material science, where it could contribute to the development of advanced polymers or electronic materials.

In summary, 2-4-(4-Chlorophenyl)-1,3-thiazol-2-ylacetonitrile (CAS No. 17969-48-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features align with current research trends, as evidenced by popular search terms like "heterocyclic compound synthesis" and "bioactive molecule design". As the scientific community continues to explore its potential, this compound remains a valuable asset in innovative research and industrial applications.